Cas no 1797905-31-7 (N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide)

• Product Name: N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide
• CAS No: 1797905-31-7
• MF: C₁₂H₁₇N₃O₂S
• MW: 267.347281217575
• CID: 5372477
• Update Time: 2025-06-12

N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide

• Inchi： 1S/C12H17N3O2S/c16-11(14-9-3-1-2-4-9)15-7-10(8-15)17-12-13-5-6-18-12/h5-6,9-10H,1-4,7-8H2,(H,14,16)
• InChI Key： JYDWXUSSSOVEDA-UHFFFAOYSA-N
• SMILES： N1(C(NC2CCCC2)=O)CC(OC2=NC=CS2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide

Recent Advances in the Study of N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide (CAS: 1797905-31-7)

The compound N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide (CAS: 1797905-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This azetidine-based small molecule has been identified as a promising scaffold for drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing its versatility as a pharmacophore.

One of the key findings in the latest research is the compound's role as a selective inhibitor of certain kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide exhibit potent activity against interleukin-1 receptor-associated kinase 4 (IRAK4), a critical mediator in innate immune responses. The study highlighted the compound's ability to disrupt the IRAK4 signaling cascade, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammation.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's utility in central nervous system (CNS) disorders. A preclinical study conducted by a team at the University of Cambridge revealed that N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide analogs can cross the blood-brain barrier and modulate gamma-aminobutyric acid (GABA) receptors. This finding opens new avenues for the development of novel anxiolytics and anticonvulsants, with improved selectivity and reduced side effects compared to existing therapies.

The synthetic accessibility of N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient, scalable route to the compound using a copper-catalyzed azetidine ring formation followed by a regioselective thiazole coupling. This methodological advancement has significant implications for the large-scale production of the compound and its derivatives, facilitating further pharmacological studies and potential clinical translation.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the biological profile of N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide. Computational modeling and X-ray crystallography have revealed that the cyclopentyl moiety and thiazole ring play critical roles in target binding, while the azetidine core provides conformational rigidity. These insights have guided the design of second-generation analogs with enhanced potency and pharmacokinetic properties.

Looking ahead, the diverse biological activities of N-cyclopentyl-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide position it as a valuable tool compound for chemical biology research and a promising lead for drug development. Ongoing studies are investigating its potential in oncology, particularly in combination therapies with immune checkpoint inhibitors. The compound's unique pharmacophore and demonstrated biological effects make it a compelling subject for future research in the chemical biology and pharmaceutical sciences.